N-cycloheptyl-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-cycloheptyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H27NO4/c1-22-16-12-14(13-17(23-2)19(16)24-3)10-11-18(21)20-15-8-6-4-5-7-9-15/h10-13,15H,4-9H2,1-3H3,(H,20,21)/b11-10+
• InChI Key: JJAWKZWUXPSPHM-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CCCCCC2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2CCCCCC2
• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol

Description

N-cycloheptyl-3-(3,4,5-trimethoxyphenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as TRIMCA and has been synthesized through various methods. The purpose of

Scientific Research Applications

TRIMCA has been extensively studied for its potential applications in various areas of scientific research. It has been shown to possess significant anti-inflammatory, analgesic, and anti-tumor activities. Additionally, TRIMCA has been found to exhibit potent anticonvulsant and antidepressant properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of TRIMCA is not fully understood. However, it has been suggested that TRIMCA exerts its pharmacological effects through the modulation of various neurotransmitters and receptors in the brain. It has been shown to interact with the GABAergic, serotonergic, and dopaminergic systems, which are involved in the regulation of mood, pain, and inflammation.
Biochemical and Physiological Effects:
TRIMCA has been found to exhibit significant biochemical and physiological effects. It has been shown to decrease the levels of inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. Additionally, TRIMCA has been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. TRIMCA has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal growth and survival.

Advantages and Limitations for Lab Experiments

TRIMCA has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. Additionally, TRIMCA has been found to exhibit low toxicity and has a good safety profile. However, one of the limitations of TRIMCA is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of TRIMCA. One potential area of research is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Another area of research is the investigation of its potential use as an analgesic and anti-inflammatory agent. Additionally, the development of novel synthesis methods for TRIMCA could lead to the production of more potent and effective analogs.

Synthesis Methods

TRIMCA can be synthesized using various methods, including the Knoevenagel condensation reaction. In this reaction, 3,4,5-trimethoxybenzaldehyde and cycloheptanone are reacted with malononitrile in the presence of piperidine as a catalyst. The resulting product is then treated with acetic anhydride and ammonium acetate to obtain TRIMCA.